Cas no 2228958-64-1 (4-(5-Fluoro-2-nitrophenyl)butan-1-amine)

• Product Name: 4-(5-Fluoro-2-nitrophenyl)butan-1-amine
• CAS No: 2228958-64-1
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 5783780
• PubChem ID: 165853015
• Update Time: 2025-06-12

4-(5-Fluoro-2-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228958-64-1
• 4-(5-fluoro-2-nitrophenyl)butan-1-amine
• EN300-1793345
• 4-(5-Fluoro-2-nitrophenyl)butan-1-amine

• Inchi： 1S/C10H13FN2O2/c11-9-4-5-10(13(14)15)8(7-9)3-1-2-6-12/h4-5,7H,1-3,6,12H2
• InChI Key： ZNBAHVDOKYFOEG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(5-Fluoro-2-nitrophenyl)butan-1-amine

Comprehensive Overview of 4-(5-Fluoro-2-nitrophenyl)butan-1-amine (CAS No. 2228958-64-1)

4-(5-Fluoro-2-nitrophenyl)butan-1-amine (CAS No. 2228958-64-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and nitro substituents on the phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

In recent years, the demand for fluorinated compounds like 4-(5-Fluoro-2-nitrophenyl)butan-1-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in cancer research, neurodegenerative disease studies, and antimicrobial agent development. The compound's nitrophenyl moiety also makes it a candidate for photoaffinity labeling, a technique widely used in proteomics and chemical biology.

The synthesis of 4-(5-Fluoro-2-nitrophenyl)butan-1-amine typically involves multi-step organic reactions, including nitration, fluorination, and reductive amination. Its CAS No. 2228958-64-1 is frequently searched in chemical databases, reflecting its growing relevance in high-throughput screening and medicinal chemistry workflows. The compound's purity and stability are critical for reproducible results, prompting advancements in analytical techniques such as HPLC and LC-MS.

From an industrial perspective, 4-(5-Fluoro-2-nitrophenyl)butan-1-amine aligns with the trend toward sustainable chemistry. Innovations in green synthesis methods, such as catalytic fluorination and solvent-free reactions, are being applied to its production. This addresses environmental concerns while meeting the needs of pharmaceutical manufacturers and academic laboratories.

Frequently asked questions about this compound include its solubility profile, storage conditions, and handling precautions. Researchers also inquire about its applications in drug delivery systems and bioconjugation. The compound's molecular weight (224.23 g/mol) and logP value are additional points of interest for those optimizing ADME properties in preclinical studies.

In summary, 4-(5-Fluoro-2-nitrophenyl)butan-1-amine (CAS No. 2228958-64-1) represents a critical tool in modern chemical research. Its integration into drug development pipelines and material science underscores its multidisciplinary importance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing global health and technological challenges.